Cas no 2034273-90-8 (4-((1-((4-Bromophenyl)sulfonyl)pyrrolidin-3-yl)oxy)-3-chloropyridine)

• Product Name: 4-((1-((4-Bromophenyl)sulfonyl)pyrrolidin-3-yl)oxy)-3-chloropyridine
• CAS No: 2034273-90-8
• MF: C₁₅H₁₄BrClN₂O₃S
• MW: 417.705260753632
• CID: 6339429
• PubChem ID: 119100290
• Update Time: 2025-10-28

4-((1-((4-Bromophenyl)sulfonyl)pyrrolidin-3-yl)oxy)-3-chloropyridine Chemical and Physical Properties

Names and Identifiers

• 4-((1-((4-bromophenyl)sulfonyl)pyrrolidin-3-yl)oxy)-3-chloropyridine
• 2034273-90-8
• AKOS026690343
• 4-{[1-(4-bromobenzenesulfonyl)pyrrolidin-3-yl]oxy}-3-chloropyridine
• F6476-6225
• 4-[1-(4-bromophenyl)sulfonylpyrrolidin-3-yl]oxy-3-chloropyridine
• 4-((1-((4-Bromophenyl)sulfonyl)pyrrolidin-3-yl)oxy)-3-chloropyridine

• Inchi： 1S/C15H14BrClN2O3S/c16-11-1-3-13(4-2-11)23(20,21)19-8-6-12(10-19)22-15-5-7-18-9-14(15)17/h1-5,7,9,12H,6,8,10H2
• InChI Key： KSQSLHMLIBPMFC-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)S(N1CCC(C1)OC1C=CN=CC=1Cl)(=O)=O

Computed Properties

• Exact Mass: 415.95970g/mol
• Monoisotopic Mass: 415.95970g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 493
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 67.9Ų

Additional information on 4-((1-((4-Bromophenyl)sulfonyl)pyrrolidin-3-yl)oxy)-3-chloropyridine

4-((1-((4-Bromophenyl)sulfonyl)pyrrolidin-3-yl)oxy)-3-chloropyridine: A Comprehensive Overview

4-((1-((4-Bromophenyl)sulfonyl)pyrrolidin-3-yl)oxy)-3-chloropyridine, also known by its CAS number 2034273-90-8, is a highly specialized organic compound with significant applications in the field of medicinal chemistry. This compound has garnered attention due to its unique structural features and promising biological activities. The molecule combines a pyridine ring, a pyrrolidine moiety, and a sulfonamide group, making it a versatile scaffold for drug design.

The structure of this compound is characterized by a pyridine ring substituted with a chlorine atom at the 3-position and an oxy-pyrrolidine group at the 4-position. The pyrrolidine ring is further substituted with a sulfonamide group derived from 4-bromophenyl. This combination of functional groups imparts the molecule with unique electronic and steric properties, which are crucial for its biological activity. Recent studies have highlighted its potential as a lead compound in the development of novel therapeutic agents.

One of the most notable aspects of this compound is its ability to modulate key biological targets. Research has shown that it exhibits potent activity against various enzymes and receptors, making it a valuable tool in drug discovery. For instance, studies have demonstrated its efficacy in inhibiting kinases, which are critical in signaling pathways involved in cancer and inflammatory diseases. The presence of the sulfonamide group plays a pivotal role in enhancing the molecule's binding affinity to these targets.

The synthesis of 4-((1-((4-Bromophenyl)sulfonyl)pyrrolidin-3-yl)oxy)-3-chloropyridine involves a multi-step process that combines principles from organic synthesis and medicinal chemistry. The key steps include the formation of the pyrrolidine ring, followed by sulfonation and subsequent coupling reactions to introduce the pyridine moiety. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste.

In terms of biological evaluation, this compound has been extensively studied for its anti-inflammatory, anti-cancer, and neuroprotective properties. Preclinical studies have shown that it exhibits selective cytotoxicity against cancer cells while sparing normal cells, indicating its potential as an anti-cancer agent. Additionally, its ability to cross the blood-brain barrier makes it a promising candidate for treating neurodegenerative disorders.

The pharmacokinetic profile of this compound has also been investigated, revealing favorable absorption and bioavailability characteristics. Its stability in physiological conditions ensures sustained release and prolonged action, which are desirable traits for drug candidates. Furthermore, preliminary toxicity studies indicate that it has a low toxicity profile at therapeutic doses, making it a safe option for further development.

Looking ahead, ongoing research is focused on optimizing the structure of 4-((1-((4-Bromophenyl)sulfonyl)pyrrolidin-3-yl)oxy)-3-chloropyridine to enhance its efficacy and reduce any potential side effects. Researchers are exploring various modifications, such as altering the substituents on the pyridine ring or modifying the sulfonamide group, to improve its pharmacodynamic properties.

In conclusion, 4-((1-((4-Bromophenyl)sulfonyl)pyrrolidin-3-yl)oxy)-3-chloropyridine represents a significant advancement in medicinal chemistry. Its unique structure, coupled with promising biological activities, positions it as a leading candidate for developing innovative therapeutic agents. As research continues to uncover its full potential, this compound holds great promise for addressing unmet medical needs in various disease areas.